6-(thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde

• IUPAC Name: 6-thiophen-3-yl-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazine-3-carbaldehyde
• InChI: InChI=1S/C10H9N3O2S/c14-4-8-9-5-15-10(3-13(9)12-11-8)7-1-2-16-6-7/h1-2,4,6,10H,3,5H2
• InChI Key: GCXFOZJZAAJYEG-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCC2=C(N=NN21)C=O)C3=CSC=C3
• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26 g/mol

Description

The compound “6-(thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde” is a complex organic molecule that contains several heterocyclic rings, including a thiophene ring, a triazolo ring, and an oxazine ring. These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The exact molecular structure of this compound would need to be determined through techniques such as X-ray crystallography. The compound likely has a complex three-dimensional structure due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is used. Similar compounds have been used in the synthesis of heterocyclic compounds through condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Similar compounds are often thermostable and insensitive to both impact and friction stimuli.

Scientific Research Applications

Antimicrobial Activities

One area of research involving compounds structurally related to 6-(thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde is the synthesis and evaluation of their antimicrobial properties. For example, the study by Bektaş et al. (2007) reported the synthesis of novel 1,2,4-triazole derivatives and their screening for antimicrobial activities, where some compounds exhibited good or moderate activities against tested microorganisms Bektaş et al., 2007. Similarly, Gomha et al. (2018) synthesized novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones with antimicrobial activities, further demonstrating the potential of these compounds in developing new antimicrobial agents Gomha et al., 2018.

Tuberculostatic Activity

Titova et al. (2019) explored the tuberculostatic activity of 4-(Het)aryl-4,7-dihydroazolopyrimidines, structural analogs to the compound of interest, revealing promising antituberculous properties. This study highlighted the potential of these compounds in the development of new treatments for tuberculosis Titova et al., 2019.

Antitumor Activities

Research by Abu-Zaied et al. (2011) focused on the synthesis and in vitro anti-tumor activity of new oxadiazole thioglycosides, which share some structural similarities with 6-(thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde. The study reported significant anti-tumor activities against breast and liver cancer cell lines, underscoring the potential therapeutic applications of such compounds in cancer treatment Abu-Zaied et al., 2011.

Synthesis and Characterization

A substantial portion of the research involving compounds like 6-(thiophen-3-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine-3-carbaldehyde focuses on their synthesis and characterization, providing a foundation for further exploration of their potential applications. Studies such as those by Collins et al. (2000) and Pattarawarapan et al. (2016) detail the chemical modifications and synthetic approaches for similar triazine derivatives, contributing to the broader understanding of these compounds' chemical properties and potential uses Collins et al., 2000; Pattarawarapan et al., 2016.

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazolothiadiazines, have been found to interact with a variety of enzymes and receptors, exhibiting diverse pharmacological activities .

Mode of Action

Triazole compounds, which share a similar structure, are known to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Related compounds have been found to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for related compounds .

Result of Action

Related compounds have been found to exhibit diverse pharmacological activities, suggesting that they may have multiple molecular and cellular effects .

Action Environment

The action of related compounds may be influenced by various factors, including the presence of other substances, temperature, ph, and more .

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential biological activities and the development of synthesis methods for producing it and related compounds.